Sperm associated antigen 11 isoform B
Description
Overview of Sperm Associated Antigen 11 Gene Family and Isoform Diversity
The SPAG11 gene is part of the beta-defensin gene cluster, located on chromosome 8p23 in humans. wikipedia.orgnih.gov It is structurally complex, giving rise to numerous protein isoforms through alternative splicing. wikipedia.orgnih.gov In humans, there are two closely related genes, SPAG11A and SPAG11B, whose exons are highly identical. nih.gov The alternative splicing of the SPAG11B gene results in at least seven transcript variants, which in turn encode different protein isoforms. wikipedia.orgnih.gov This splicing mechanism allows for the production of proteins with two different N-terminal sequences and five different C-terminal sequences. wikipedia.orgnih.gov
The various isoforms of SPAG11 are designated with letters, such as SPAG11B, SPAG11A, SPAG11C, SPAG11D, and so on. nih.gov Some of these isoforms, including SPAG11B, contain regions that show similarity to beta-defensins, a family of peptides known for their antimicrobial properties. wikipedia.orggenecards.org The diversity of isoforms generated from the SPAG11 gene highlights its functional versatility. nih.gov
Significance of Isoform-Specific Research in Reproductive Biology and Host Defense
The multifunctionality of the SPAG11 protein family necessitates isoform-specific research to delineate their precise roles in biological systems. These proteins are predominantly expressed in the male reproductive tract, where they are involved in both host defense and reproductive functions. nih.gov
In the context of reproductive biology, SPAG11 proteins are thought to play a role in sperm maturation, storage, and protection. genecards.orguniprot.org For instance, SPAG11B isoform D has been found localized on the head and neck regions of human sperm, suggesting specific functions through association with sperm receptors. nih.gov The expression of some SPAG11 transcripts is androgen-dependent and developmentally regulated, underscoring their importance in mature reproductive function. nih.gov
From a host defense perspective, several SPAG11 isoforms exhibit antimicrobial activity. uniprot.org SPAG11B isoform C, for example, encodes a peptide with antimicrobial activity against E. coli. nih.gov The defensin-like domain in some isoforms is crucial for this function. nih.gov Investigating individual isoforms is critical to understanding how they contribute to the innate immunity of the male reproductive tract, protecting it from pathogens. nih.gov Furthermore, research on specific isoforms like SPAG11B isoform D has revealed interactions with other proteins, suggesting roles in signaling pathways related to both immunity and fertility. nih.govnih.gov
Historical Context of SPAG11B Discovery and Initial Characterization
The protein now known as SPAG11B was initially identified and characterized under different names, primarily as Human Epididymis-specific Protein 2 (HE2) and Protein EP2. genecards.orguniprot.org In 1994, a novel human cDNA encoding a small secretory glycopeptide specifically expressed in the caput and proximal corpus regions of the human epididymis was cloned and characterized as HE2. genecards.orgwikigenes.org
Initial studies using immunohistochemistry and immunofluorescence revealed that the HE2 peptide is present in the epithelium of the epididymis and on the surface of sperm. wikigenes.org Its localization within the defensin (B1577277) gene cluster on the chromosome led to the early suggestion that these peptides might possess antimicrobial activity and be part of the innate defense system of the epididymal duct. wikigenes.org Subsequent research confirmed the antimicrobial properties of various SPAG11 isoforms and further elucidated the complex alternative splicing of the SPAG11 gene, leading to the current nomenclature and understanding of the diverse isoforms, including SPAG11B. nih.govnih.gov
Detailed Research Findings
SPAG11B Isoforms and Their Characteristics
The SPAG11B gene produces multiple isoforms through alternative splicing, each with potentially distinct functions. The table below summarizes some of the known transcript variants and the resulting protein isoforms.
| Isoform | Transcript Variant | Key Features |
| Isoform A | Variant A (alpha1) | Lacks two internal exons; C-terminus is identical to Isoform B. nih.gov |
| Isoform B | Variant B | Has an alternate 5' UTR compared to variant A; N-terminus is identical to Isoform E, while the rest is identical to Isoform A. nih.gov |
| Isoform C | Variant C | Has an alternate 3' UTR compared to variant A; possesses a unique C-terminus with similarity to beta-defensins. nih.gov |
| Isoform D | Variant D (beta1) | Lacks three internal exons; C-terminus is identical to Isoform E; has a region with similarity to beta-defensins. nih.gov |
| Isoform E | Variant E | Has an alternate 5' UTR and lacks one internal exon compared to variant A; N-terminus is identical to Isoform B, and C-terminus is identical to Isoform D; has a region with similarity to beta-defensins. nih.gov |
| Isoform G | Variant G (beta2) | Lacks four internal exons; C-terminus is identical to Isoform H. nih.gov |
| Isoform H | Variant H (gamma1) | Lacks five internal exons; C-terminus is identical to Isoform G. nih.gov |
Interacting Proteins with SPAG11B Isoform D
Research has identified several proteins that interact with SPAG11B isoform D, suggesting its involvement in various cellular pathways.
| Interacting Protein | Full Name | Function of Interacting Protein | Implication of Interaction |
| TPSAB1 | Tryptase Alpha/Beta 1 | A type of serine protease found in mast cells. | SPAG11B/D is both a substrate and a potent inhibitor of TPSAB1, suggesting a role in modulating inflammatory responses and sperm motility. nih.govnih.gov |
| TSPAN7 | Tetraspanin 7 | A member of the transmembrane 4 superfamily, involved in cell adhesion, motility, and signaling. | This interaction, along with the association of TSPAN7 with spermatozoa, points to potential roles in fertility and immunity. nih.govnih.gov |
| ATRN | Attractin | A transmembrane protein involved in cell adhesion and signaling. | The partnership with ATRN suggests a role for SPAG11B/D in novel signaling paradigms within the male reproductive tract, potentially related to host defense and fertility. nih.govnih.gov |
Properties
bioactivity |
Antimicrobial |
|---|---|
sequence |
VHISHQEARGPSFKICVGFLGPRWARGCSTGN |
Origin of Product |
United States |
Molecular and Genetic Architecture of Sperm Associated Antigen 11 Isoform B
Genomic Localization and Structural Features of the SPAG11B Gene
The physical location and organization of the SPAG11B gene are fundamental to its function and its relationship with other genes involved in host defense.
The human SPAG11B gene is precisely mapped to chromosome 8, specifically on the p23.1 band. genecards.orgwikipedia.orgnih.gov This region of the genome is notable for containing a cluster of beta-defensin genes. nih.govnih.govwikipedia.org The proximity of SPAG11B to this defensin (B1577277) gene cluster is significant, as some of its protein isoforms contain domains with structural similarities to beta-defensins, which are a family of antimicrobial peptides. nih.govwikipedia.org This association suggests an evolutionary and functional link, positioning SPAG11B as a key component of the innate immune defense system within the male reproductive tract. nih.govwikigenes.org Research indicates that the human SPAG11B gene is likely the evolutionary product of a fusion between two ancestral beta-defensin genes. nih.govnih.gov
The SPAG11B gene possesses a complex structure composed of multiple exons and introns, which is the basis for its ability to generate a wide array of protein products. nih.govamazonaws.com The gene consists of at least seven exons. nih.gov This intricate organization allows for the production of numerous distinct mRNA transcripts through the process of alternative splicing. nih.govwikigenes.org The differential inclusion or exclusion of these exons results in isoforms with varied N-terminal and C-terminal sequences, ultimately leading to proteins with potentially different functions. nih.govwikipedia.org In cattle, the SPAG11 gene spans approximately 34 kb and is composed of six exons and five introns. amazonaws.com
Transcriptional Regulation and mRNA Isoform Generation
The diversity of SPAG11B proteins is primarily achieved through sophisticated transcriptional regulation, including alternative splicing and the use of different promoters.
Alternative splicing is the primary mechanism responsible for the generation of the various SPAG11 isoforms, including Isoform B. nih.govwikipedia.org This process allows a single gene to encode multiple proteins by selectively joining different exons in the precursor mRNA. nih.govwikigenes.org For SPAG11B, this results in at least seven distinct transcript variants that encode different protein isoforms. nih.govnih.gov
Specifically, the transcript variant that produces Sperm Associated Antigen 11 Isoform B features an alternate 5' untranslated region (UTR) when compared to variant A. nih.gov This leads to an N-terminus in the encoded Isoform B that is identical to that of Isoform E; however, the remainder of the protein is identical to Isoform A. nih.gov This modular exchange of exons highlights the complexity of the splicing patterns that govern the final protein products of the SPAG11B gene. uniprot.org
In addition to alternative splicing, the use of multiple promoters contributes to the diversity of SPAG11B mRNA variants. genecards.org The presence of different promoters allows for the initiation of transcription at various points, leading to the generation of transcripts with different 5' UTRs. This can influence the regulation of translation and the stability of the mRNA, further diversifying the functional outputs of the single SPAG11B gene. Research has identified multiple promoter and splicing mRNA variants for the epididymis-specific gene, underscoring this layer of regulatory complexity. nih.gov
Multiple transcript variants of SPAG11B have been identified, each giving rise to a unique protein isoform. These variants arise from different combinations of exons being included in the final mRNA product. wikipedia.orgnih.gov
Variant A (alpha1 transcript): This variant lacks two internal exons and encodes isoform A. The C-terminus of isoform A is identical to that of isoform B. nih.gov
Variant B: This variant has an alternate 5' UTR compared to variant A. The resulting isoform (B) has an N-terminus identical to isoform E, while the rest of the protein shares its sequence with isoform A. nih.gov
Variant C: This variant possesses an alternate 3' UTR. The encoded isoform (C) has a unique C-terminus and includes a region with similarity to beta-defensins. nih.gov
Variant D (beta1 transcript): This variant lacks three internal exons. Its encoded isoform (D) has a C-terminus identical to isoform E and contains a region similar to beta-defensins. nih.gov
Variant E: This variant has an alternate 5' UTR and is missing one internal exon compared to variant A. The N-terminus of isoform E is identical to isoform B, and its C-terminus is identical to isoform D. Isoform E also has a region similar to beta-defensins. nih.gov
Variant G (beta2 transcript): This variant lacks four internal exons. The C-terminus of the resulting isoform (G) is identical to that of isoform H. nih.gov
Variant H (gamma1 transcript): This variant is missing five internal exons. The C-terminus of its encoded isoform (H) is identical to that of isoform G. nih.gov
Data Tables
Genomic and Transcriptional Features of Human SPAG11B
| Feature | Description | Source(s) |
| Gene Name | Sperm Associated Antigen 11B | genecards.orgwikipedia.org |
| Aliases | HE2, EP2, EDDM2B | genecards.orgnih.gov |
| Chromosomal Location | 8p23.1 | genecards.orgwikipedia.orgnih.gov |
| Gene Cluster Association | Located near the beta-defensin gene cluster. | nih.govnih.govwikipedia.org |
| Exon Count | At least 7 | nih.gov |
| Primary Regulatory Mechanism | Alternative Splicing | nih.govwikipedia.orgnih.gov |
| Additional Regulation | Differential Promoter Usage | genecards.orgnih.gov |
| Number of Transcript Variants | At least 7 described | nih.govnih.gov |
Protein Structure and Post Translational Aspects of Sperm Associated Antigen 11 Isoform B
Primary Structure and Amino Acid Composition of SPAG11B Isoforms
The primary structure of SPAG11B is not uniform; rather, it exists as a collection of isoforms generated through alternative splicing of the SPAG11B gene. tandfonline.comresearchgate.netuniprot.org This process results in at least seven distinct transcript variants, which in turn encode protein isoforms with differing N-terminal and C-terminal amino acid sequences. tandfonline.comresearchgate.netuniprot.org The canonical sequence, often referred to as isoform A (UniProt accession Q08648-1), serves as a reference for positional information. nih.gov
Due to alternative splicing, there are at least two different N-terminal and five different C-terminal protein sequences among the known isoforms. tandfonline.comresearchgate.net For instance, isoform B possesses an alternate 5' UTR compared to isoform A, leading to an N-terminus identical to that of isoform E, while the rest of the protein is identical to isoform A. nih.gov Conversely, isoform C has an alternative 3' UTR, resulting in a unique C-terminus. nih.gov Isoform D's C-terminus is identical to that of isoform E. nih.gov The amino acid lengths of these isoforms vary, with some examples being 103 amino acids for isoform A and 113 for an unreviewed TrEMBL entry. genecards.org
The amino acid composition of SPAG11B isoform E has been analyzed, revealing a notable percentage of cysteine residues, which is a characteristic feature of defensin-like proteins. The following table provides a breakdown of the amino acid composition for this specific isoform.
| Amino Acid | Percentage | Count |
|---|---|---|
| Alanine (A) | 1.2% | 1 |
| Cysteine (C) | 8.8% | 7 |
| Aspartate (D) | 6.2% | 5 |
| Glutamate (E) | 6.2% | 5 |
| Phenylalanine (F) | 7.5% | 6 |
| Glycine (G) | 8.8% | 7 |
| Histidine (H) | 2.5% | 2 |
| Isoleucine (I) | 6.2% | 5 |
| Lysine (K) | 6.2% | 5 |
| Leucine (L) | 5.0% | 4 |
| Methionine (M) | 3.8% | 3 |
| Asparagine (N) | 5.0% | 4 |
| Proline (P) | 5.0% | 4 |
| Glutamine (Q) | 3.8% | 3 |
| Arginine (R) | 6.2% | 5 |
| Serine (S) | 6.2% | 5 |
| Threonine (T) | 3.8% | 3 |
| Valine (V) | 6.2% | 5 |
| Tryptophan (W) | 1.2% | 1 |
| Tyrosine (Y) | 0.0% | 0 |
Secondary and Tertiary Structure Analysis of SPAG11B Proteins
The three-dimensional conformation of SPAG11B isoforms has been investigated through both computational and experimental approaches, providing valuable insights into their structure-function relationships.
Computational modeling has been employed to predict the three-dimensional structures of human SPAG11B proteins and their C-terminal peptides. nih.gov These in silico studies have revealed that SPAG11B isoforms are amphipathic and highly hydrophilic, characteristics that are consistent with their antimicrobial functions. tandfonline.comnih.gov Secondary structure predictions using methods like the Self-Optimized Prediction Method with Alignment (SOPMA) indicate that the structures are predominantly composed of beta-sheets and random coils, with a lesser contribution from alpha-helices. tandfonline.comnih.gov For instance, the analysis of the full-length SPAG11B-D protein predicted a secondary structure composition as detailed in the table below. tandfonline.com
| Secondary Structure Element | Predicted Percentage (SPAG11B-D) |
|---|---|
| α-helix | 29.3% |
| Extended strand | 12.03% |
| β-strand | 3.76% |
| Random coil | 54.89% |
Experimental validation of the predicted secondary structures has been achieved through circular dichroism (CD) spectroscopy. nih.gov The CD data for SPAG11B isoforms and their peptides corroborate the in silico findings, confirming that their secondary structure is primarily composed of beta-sheet and random coil elements, with a smaller alpha-helical component. tandfonline.comnih.gov A significant finding from these experimental studies is the stability of the secondary structure of SPAG11B isoforms and their peptides across a range of sodium chloride concentrations (0-300 mM) and pH levels (3, 7, and 10). nih.govtandfonline.com This structural robustness is believed to be a key factor in the salt-tolerant antimicrobial activity exhibited by these proteins. nih.govtandfonline.com
Ramachandran plot analysis is a crucial tool for assessing the quality and stereochemical viability of computationally modeled protein structures. nih.govpeptideweb.com For SPAG11B isoforms, Ramachandran plots have shown that the majority of amino acid residues fall within the most favored and additionally allowed regions, indicating that the predicted three-dimensional models are of good quality and represent stable, energetically favorable conformations. nih.gov Specifically, for the full-length SPAG11B-D protein model, out of 108 non-glycine and non-proline residues, 76 were in the most favored region, 23 in additionally allowed regions, 7 in generously allowed regions, and only 2 in disallowed regions. tandfonline.com
Analyses such as web-based hydropathy, amphipathicity, and topology (WHAT) and the calculation of the grand average of hydropathy (GRAVY) indices have further characterized the physicochemical properties of SPAG11B proteins and their C-terminal peptides. nih.govnih.gov These analyses consistently demonstrate that SPAG11B isoforms are both amphipathic and highly hydrophilic, properties that are central to their proposed mechanism of interacting with and disrupting microbial membranes. tandfonline.comnih.gov
Structural Similarities to Beta-Defensins and Conserved Motifs
A defining characteristic of several SPAG11B isoforms is their structural homology to beta-defensins, a well-known family of cationic antimicrobial peptides that are key components of the innate immune system. nih.gov This similarity is rooted in the genomic organization of the SPAG11B gene, which is located on chromosome 8p23 in close proximity to the defensin (B1577277) gene cluster. tandfonline.compeptideweb.com
The structural resemblance is most evident in the presence of a conserved six-cysteine motif within certain SPAG11B isoforms, such as C, D, and E. nih.govnih.gov This motif is the hallmark of the beta-defensin family and is responsible for forming a characteristic three-disulfide bond pattern that stabilizes the protein's tertiary structure. This compact, folded structure is essential for their antimicrobial activity. nih.gov The defensin-like domain is classified under the InterPro entry IPR001855 (Defensin_beta-like) and the Pfam family PF00711 (Defensin_beta). uniprot.org The shared structural features and antimicrobial function have led to the classification of SPAG11B within the beta-defensin family in some databases. uniprot.org
Post-Translational Processing and Modification of SPAG11B Isoforms
Following translation, SPAG11B proteins undergo several post-translational modifications (PTMs) that are crucial for their proper folding, localization, and function. One of the key processing events is the cleavage of a signal peptide. uniprot.orguniprot.org UniProt annotations indicate the presence of a signal peptide at the N-terminus (positions 1-25 in the canonical sequence), which targets the protein for secretion. uniprot.orguniprot.org The mature protein, or "chain," is what remains after the signal peptide is removed. uniprot.orguniprot.org
Another documented PTM is N-linked glycosylation. genecards.orguniprot.org For the canonical isoform, a glycosylation site has been identified at asparagine-29 (Asn29). genecards.orguniprot.org Glycosylation can play various roles, including influencing protein folding, stability, and interaction with other molecules.
Furthermore, there is evidence of proteolytic processing of SPAG11B isoforms beyond the initial signal peptide cleavage. A study on SPAG11B isoform D (SPAG11B/D) demonstrated that it can act as a substrate for tryptase alpha/beta 1 (TPSAB1), a type of serine protease. nih.gov Incubation of recombinant SPAG11B/D with TPSAB1 resulted in the generation of smaller peptide fragments, indicating that SPAG11B can be cleaved by this enzyme. nih.gov This suggests that proteolytic processing may be a mechanism for generating different functional forms of SPAG11B in the male reproductive tract. nih.gov
Cellular and Subcellular Localization of Sperm Associated Antigen 11 Isoform B
Tissue-Specific Expression Patterns of SPAG11B Isoforms
The expression of SPAG11B is most prominent within the male reproductive tract, though it is also detectable in other tissues. nih.gov The gene encodes several androgen-dependent isoforms, leading to a differential expression profile. genecards.org
SPAG11B mRNA is abundantly expressed in the human epididymis. nih.gov While the epididymis is the primary site of expression, lower levels of SPAG11B mRNA have also been detected in other male reproductive organs, including the testis, seminal vesicle, and prostate. nih.gov The protein products are considered epididymis-specific secretory proteins, playing a role in the maturation of sperm. genecards.org In cattle, various SPAG11 isoforms are also predominantly detected in the male reproductive tract. oup.com
The expression of SPAG11B is not uniform throughout the epididymis but shows a distinct, segment-specific pattern. Messenger RNA for HE2, an alias for SPAG11B, is found predominantly in the caput (head) and proximal corpus (body) sections of the epididymis. genecards.org This regional specialization is confirmed at the protein level, with SPAG11B being specifically expressed in the caput and proximal corpus of the epididymis. uniprot.org Similarly, in rats, the orthologous protein SPAG11E is strongly expressed in the distal caput and proximal corpus. nih.gov This discrete longitudinal pattern suggests that the protein contributes to the specific microenvironment required for sperm maturation in these regions. genecards.org
While primarily associated with the male reproductive system, SPAG11B expression is not entirely confined to it. nih.gov Using RT-PCR, lower levels of SPAG11B/D mRNA have been identified in non-reproductive tissues such as the thyroid and lungs. nih.gov In cattle, the SPAG11D transcript has also been detected in both reproductive and non-reproductive tissues. oup.com
Table 1: Tissue Expression of Sperm Associated Antigen 11B (SPAG11B)
| Tissue | Expression Level | Species |
| Epididymis | Abundant | Human |
| Testis | Low | Human |
| Seminal Vesicle | Low | Human |
| Prostate | Low | Human |
| Thyroid | Low | Human |
| Lungs | Low | Human |
| Male Reproductive Tract | Predominant | Cattle |
Cellular Distribution within the Male Reproductive Tract
Within the reproductive tissues, SPAG11B exhibits a precise cellular and subcellular localization, associating with both the epithelial lining and the maturing spermatozoa.
Immunohistochemical studies have localized the SPAG11B protein within the epithelial cells lining the epididymal duct. uniprot.orgwikigenes.org Specifically, the protein is abundant in the principal cells of the caput epididymis and is also expressed in the epithelium of the efferent ducts. nih.gov In studies on rats, the related SPAG11E protein was found mainly in the supranuclear region of the principal cells and the stereocilia of the epididymal epithelium. nih.gov The presence of SPAG11B has also been demonstrated in the epithelium of the testis in cattle. oup.com These findings are consistent with its role as a secretory protein that modifies the luminal environment of the epididymis. nih.gov
A crucial aspect of SPAG11B's function is its direct association with spermatozoa as they transit through the epididymis. nih.gov The protein is secreted by the epididymis and subsequently binds to the sperm surface. tandfonline.com Immunolocalization studies have detected the protein on the surface of spermatozoa. oup.comuniprot.org Specifically, it has been found on the head and neck regions of human sperm. nih.gov Further detailed analysis shows a distinct subacrosomal, equatorial distribution on the sperm head. uniprot.orgwikigenes.org In rats, the SPAG11E protein is concentrated on the acrosome and the tail of spermatozoa. nih.gov The presence of SPAG11B peptides has been confirmed in epididymal fluid and on ejaculated sperm, underscoring its role in post-testicular sperm maturation. nih.gov
Table 2: Cellular and Subcellular Localization of SPAG11B
| Location | Specific Area | Species |
| Epididymal Epithelium | Principal Cells (Caput) | Human |
| Efferent Duct Epithelium | - | Human |
| Epididymal Epithelium | Principal Cells (Supranuclear region), Stereocilia | Rat |
| Testis Epithelium | - | Cattle |
| Spermatozoa | Sperm Surface (Head and Neck) | Human |
| Spermatozoa | Subacrosomal, Equatorial region of Head | Human |
| Spermatozoa | Acrosome and Tail | Rat |
Secretory Pathway and Extracellular Presence of SPAG11B Peptides
Sperm associated antigen 11B is synthesized and destined for secretion, a journey that involves several key cellular organelles and results in its presence in various extracellular fluids and on the surface of spermatozoa. genecards.orguniprot.org This process is crucial for its role in creating a suitable environment for sperm maturation and for protecting the male reproductive tract from pathogens. uniprot.org
The synthesis of SPAG11B is androgen-dependent, meaning its production is regulated by male hormones, and it is primarily expressed in the epithelial cells of the epididymis. genecards.orgnih.govwikigenes.org Specifically, it has been localized to the principal cells of the caput (head) of the epididymis and the epithelium of the efferent ducts. Following its synthesis, SPAG11B enters the secretory pathway. A key organelle in this pathway is the Golgi apparatus, where the protein is processed and sorted for transport out of the cell. nih.govnih.gov The presence of a signal peptide on the SPAG11B protein directs it into this pathway for secretion. uniprot.org
Once secreted from the epididymal epithelium, SPAG11B is found in several extracellular locations. It is a component of the epididymal fluid, which bathes the sperm as they transit through the epididymis. nih.gov This fluid, enriched with proteins like SPAG11B, is essential for the maturation process of sperm. Subsequently, with the mixing of epididymal fluid with secretions from other accessory glands, SPAG11B becomes a constituent of seminal plasma. nih.govtandfonline.com
Research has shown that SPAG11B exists in different forms in these extracellular environments due to proteolytic processing. tandfonline.com For instance, in seminal plasma, both the full-length protein (approximately 12-kDa) and a smaller, cleaved 8-kDa fragment have been identified. researchgate.net This processing may be a mechanism to activate or modify the function of the protein.
In addition to being a soluble component of reproductive fluids, SPAG11B also becomes associated with the surface of spermatozoa. nih.govtandfonline.com It has been found on the head and neck regions of human sperm, suggesting a direct role in modifying the sperm surface during maturation. nih.gov This binding to the sperm surface is a critical step in the acquisition of fertilizing capacity. Some isoforms of SPAG11B contain a beta-defensin-like domain, which confers antimicrobial properties, thereby contributing to the innate immune defense of the male reproductive tract. genecards.orguniprot.orgnih.govnih.gov
The table below summarizes the key findings regarding the extracellular presence and forms of SPAG11B peptides.
| Location | Detected Forms | Method of Detection | Implied Function |
| Epididymal Fluid | HE2 peptides | Not Specified | Sperm maturation, antimicrobial defense |
| Seminal Plasma | 12-kDa full-length protein, 8-kDa cleaved peptide | Immunoblotting | Sperm motility, antimicrobial defense |
| Spermatozoa Surface (Head and Neck) | 8-kDa species, 20-kDa aggregate | Immunoblotting, Immunofluorescence | Sperm maturation, interaction with specific receptors |
Biological Functions and Mechanisms of Sperm Associated Antigen 11 Isoform B
Role in Male Reproductive Processes
SPAG11B isoforms are integral to several stages of sperm development and function, from their formation to their potential interaction with the oocyte. These proteins are secreted in the epididymis, a critical site for sperm maturation, and become associated with the sperm surface, influencing their functional capacity. tandfonline.comnih.gov
Contribution to Sperm Maturation
Sperm maturation is a complex process occurring in the epididymis, where sperm acquire the ability to move and fertilize an egg. SPAG11B is considered a key contributor to this process. genecards.orgnih.govuniprot.orgnih.gov The gene encodes for several secretory proteins that are dependent on androgens and are specifically found in the epididymis. genecards.orgnih.gov These proteins are added to the sperm surface as they transit through the epididymis. tandfonline.com This coating of proteins is thought to be essential for the structural and functional changes that characterize mature sperm. tandfonline.comnih.gov The involvement of SPAG11B in sperm maturation highlights its importance for male fertility. cabidigitallibrary.orgnih.gov
Involvement in Sperm Motility Acquisition
The acquisition of progressive motility is a hallmark of sperm maturation. Research indicates that SPAG11B isoforms play a role in this critical development. nih.govcabidigitallibrary.orgnih.gov Studies on the rat homolog of SPAG11, known as Bin1b, have shown that it can initiate forward movement in previously immotile sperm. nih.govcabidigitallibrary.org In cattle, the SPAG11D isoform has been found associated with the sperm tail, suggesting a direct influence on motility. oup.com Furthermore, it is hypothesized that SPAG11B isoform D may modulate sperm motility by inhibiting the activity of tryptase, an enzyme that can suppress sperm movement. nih.gov
Putative Roles in Sperm Capacitation and Sperm-Oocyte Interaction
Capacitation is the final maturation step for sperm, occurring in the female reproductive tract, which enables them to fertilize the oocyte. Evidence suggests that SPAG11B may be involved in this process and in the subsequent sperm-oocyte interaction. tandfonline.comcabidigitallibrary.org The structure of SPAG11 proteins includes regions rich in β-sheets, which may facilitate interaction with specific phospholipids (B1166683) on the sperm surface, a key event in capacitation. tandfonline.com The localization of SPAG11B/D on the sperm head and neck suggests it may interact with specific receptors during fertilization. nih.gov As members of the β-defensin family, SPAG11 isoforms are also implicated in the recognition of the zona pellucida, the outer layer of the oocyte. oup.comnih.gov
Influence on Spermatogenesis
Spermatogenesis is the process of sperm cell development within the testes. Several sources suggest that SPAG11B has an influence on this fundamental process. genecards.orgoup.comnih.govuniprot.org In cattle, the presence of SPAG11C and SPAG11D/E isoforms has been detected in late-stage spermatids and Sertoli cells, which are essential for sperm development. oup.com This localization points to a potential role in the regulation and support of sperm production.
| Reproductive Function | Key Findings and Involved Isoforms | Supporting Evidence |
| Sperm Maturation | Secreted in the epididymis and coats sperm surface. | genecards.orgnih.govtandfonline.comnih.govuniprot.orguniprot.orgnih.gov |
| Sperm Motility | Rat homolog (Bin1b/SPAG11E) initiates progressive motility. Bovine SPAG11D is found on the sperm tail. | oup.comnih.govcabidigitallibrary.org |
| Capacitation | β-sheet rich regions may interact with sperm surface phospholipids. | tandfonline.com |
| Sperm-Oocyte Interaction | Implicated in zona-pellucida recognition. SPAG11B/D localizes to sperm head and neck. | oup.comnih.govnih.gov |
| Spermatogenesis | Isoforms C and D/E are present in late-stage spermatids and Sertoli cells in cattle. | oup.comnih.govuniprot.org |
Antimicrobial Activity of SPAG11B Isoforms
Beyond their reproductive functions, SPAG11B isoforms possess potent antimicrobial properties, contributing to the innate immune defense of the male reproductive tract. tandfonline.comuniprot.org This dual function is a characteristic feature of many β-defensin-like proteins. tandfonline.comnih.gov
Broad-Spectrum Antimicrobial Properties
SPAG11B isoforms exhibit broad-spectrum antimicrobial activity against a range of pathogens. tandfonline.comnih.gov This activity is a crucial defense mechanism to protect sperm during maturation, storage, and transport. uniprot.orgnih.gov Research has demonstrated the effectiveness of these proteins against both Gram-negative bacteria like Escherichia coli and Neisseria gonorrhoeae, and Gram-positive bacteria such as Staphylococcus aureus. nih.govtandfonline.comoup.comuniprot.orguniprot.org The antimicrobial action of SPAG11B is notably salt-tolerant, meaning it remains effective in the varying ionic environments of the reproductive tract. tandfonline.comtandfonline.com The primary mechanism of this antimicrobial activity is the permeabilization of the bacterial membrane, leading to cell death. tandfonline.com
| Pathogen | Susceptibility to SPAG11B Isoforms |
| Escherichia coli | Susceptible |
| Neisseria gonorrhoeae | Susceptible |
| Staphylococcus aureus | Susceptible |
Activity Against Bacterial Strains (e.g., E. coli)
Research has demonstrated that isoforms of Sperm associated antigen 11B (SPAG11B), also known as Human Epididymis-specific protein 2 (HE2), exhibit potent antimicrobial activity against Escherichia coli. uniprot.orgnih.govuniprot.org Studies on recombinant HE2 isoforms, including HE2α, HE2β1, and HE2β2, have shown a significant, dose- and time-dependent bactericidal effect. nih.gov For instance, at a concentration of approximately 1 µM, these proteins can lead to a greater than 50% reduction in E. coli colony-forming units within a mere 15 minutes. nih.gov This rapid action is notably faster than that of human β-defensin-1, which requires over 90 minutes to achieve a similar level of bacterial inhibition at a comparable concentration. nih.gov
The antimicrobial efficacy of SPAG11B is further highlighted by the fact that higher concentrations (25-100 µg/ml) and longer exposure times can result in the almost complete inhibition of bacterial growth. nih.gov Interestingly, the bactericidal properties are not limited to the full-length proteins. The C-terminal peptides of the HE2 isoforms have been found to display antibacterial activity that is comparable to their full-length counterparts, suggesting that this region is the primary locus of this function. nih.gov Furthermore, isoform C of SPAG11B encodes a peptide that also shows antimicrobial activity against E. coli. nih.gov This activity is not only limited to human SPAG11B, as recombinant full-length SPAG11D protein in cattle has also been shown to be strongly antibacterial. nih.gov
The mechanism of action involves the disruption of bacterial membranes. nih.gov SPAG11 isoforms can cause rapid, dose-dependent permeabilization of both the outer and inner cytoplasmic membranes of E. coli. nih.gov Beyond direct membrane damage, at nonlethal concentrations, these proteins can also inhibit the synthesis of essential macromolecules such as RNA, DNA, and protein in E. coli, indicating a multifaceted approach to bacterial killing. nih.gov
**Interactive Table: Antimicrobial Activity of SPAG11B Isoforms Against *E. coli***
| Isoform/Peptide | Concentration | Time | Result | Reference |
|---|---|---|---|---|
| HE2α, HE2β1, HE2β2 | ~1 µM (10 µg/ml) | 15 min | >50% decrease in CFU | nih.gov |
| HE2 proteins | 25-100 µg/ml | Longer duration | Near total inhibition of growth | nih.gov |
| C-terminal peptides | Not specified | Not specified | Similar activity to full-length proteins | nih.gov |
| SPAG11C (human) | Not specified | Not specified | Antimicrobial activity | nih.gov |
| SPAG11D (bovine) | Not specified | Not specified | Strongly antibacterial | nih.gov |
Structure-Dependent and Salt-Tolerant Antimicrobial Mechanisms
The antimicrobial function of Sperm associated antigen 11B (SPAG11B) is intrinsically linked to its molecular structure. tandfonline.comtandfonline.com The protein contains a six-cysteine motif similar to that found in β-defensins, which is crucial for its activity. tandfonline.com The proper folding and maintenance of this structure, stabilized by disulfide bonds, are essential. nih.gov Research has shown that the reduction and alkylation of these disulfide bonds in HE2 proteins and their C-terminal peptides lead to a complete loss of their antibacterial capabilities. nih.gov This underscores the structure-dependent nature of their antimicrobial mechanism. tandfonline.com
A noteworthy characteristic of SPAG11B's antimicrobial action is its tolerance to salt. tandfonline.comtandfonline.com While the activity of many antimicrobial peptides, including human β-defensin-1, is significantly diminished in the presence of high salt concentrations, the antibacterial effects of HE2 proteins and their peptides are only slightly inhibited by NaCl concentrations up to 150 mM. nih.gov This salt tolerance is particularly pronounced in macaque SPAG11C, K, and L isoforms, whose activity remains unaffected by increasing NaCl levels, suggesting a mechanism that is less reliant on electrostatic interactions. nih.gov In contrast, the activity of human SPAG11C and its N-terminal peptide shows a slight reduction in higher salt concentrations. nih.gov
In silico analyses have provided further insights into the structural basis of this salt tolerance. tandfonline.comtandfonline.com The secondary structure of SPAG11B isoforms and their peptides, which are predominantly composed of beta-sheets and random coils with a smaller alpha-helical component, remains stable across a range of NaCl concentrations (0-300 mM) and pH levels (3, 7, and 10). tandfonline.comtandfonline.com This structural stability in varied microenvironments likely contributes to their robust, salt-tolerant antimicrobial function. tandfonline.com
Interactive Table: Structural and Environmental Factors Affecting SPAG11B Antimicrobial Activity
| Factor | Observation | Implication | Reference |
|---|---|---|---|
| Disulfide Bonds | Reduction and alkylation abolish activity | Essential for structural integrity and function | nih.gov |
| Salt Concentration (NaCl) | Activity slightly inhibited up to 150 mM | Salt-tolerant mechanism | nih.gov |
| Macaque SPAG11C, K, L | Activity unaffected by NaCl | Mechanism less dependent on electrostatic interactions | nih.gov |
| Human SPAG11C | Activity somewhat reduced by increased NaCl | Slight dependence on electrostatic interactions | nih.gov |
| Secondary Structure | Stable at various NaCl (0-300 mM) and pH (3, 7, 10) levels | Contributes to salt-tolerant antimicrobial activity | tandfonline.comtandfonline.com |
Contribution to Innate Host Defense in the Male Reproductive Tract
Sperm associated antigen 11B (SPAG11B) is a key component of the innate immune system within the male reproductive tract. nih.govuniprot.org Its expression is predominantly localized to the epididymis, a critical site for sperm maturation, storage, and protection. nih.govuniprot.org This specific localization, along with its potent antimicrobial properties, suggests a primary role in defending against ascending infections and maintaining a sterile environment essential for sperm viability and function. uniprot.orggenecards.org
The SPAG11 gene is part of the β-defensin gene cluster, a family of genes renowned for their role in host defense. nih.govgenecards.org Like other β-defensins, SPAG11 proteins are expressed in the male reproductive tract and are associated with spermatozoa, indicating their involvement in both immunity and fertility. nih.gov The presence of SPAG11B/D on the head and neck regions of human sperm suggests it may have specific functions through interactions with particular receptors. nih.gov
Further evidence for its role in innate immunity comes from its interactions with other proteins. SPAG11B isoform D (SPAG11B/D) has been shown to interact with tryptase alpha/beta 1 (TPSAB1), tetraspanin 7 (TSPAN7), and attractin (ATRN). nih.gov These interacting proteins are also expressed in the proximal epididymis and are involved in immunity and fertility pathways. nih.gov The interaction with TPSAB1 is particularly interesting, as SPAG11B/D acts as both a substrate and a potent inhibitor of its activity, which could have implications for regulating inflammatory responses and sperm motility. nih.gov
The differential expression of various SPAG11 transcripts in the male reproductive tract of different species, such as cattle, further supports the idea of their dual role in immune defense and reproduction. nih.gov The combination of direct antimicrobial action and interaction with other immune-related proteins solidifies the contribution of SPAG11B to the innate host defense of the male reproductive tract. nih.gov
Molecular Interactions and Functional Networks of Sperm Associated Antigen 11 Isoform B
Identification of SPAG11B Interacting Proteins
To identify proteins that associate with SPAG11B, a yeast two-hybrid screening of a human testis-epididymis library was conducted. nih.govnih.gov This technique revealed interactions with several key proteins, which were subsequently validated through methods like co-immunoprecipitation and glutathione (B108866) S-transferase (GST) affinity matrix binding. nih.govnih.gov The primary interacting partners identified are predominantly expressed in the proximal epididymis, a critical site for sperm maturation and storage. nih.govnih.gov
One of the key interacting partners of SPAG11B/D is Tryptase Alpha/Beta 1 (TPSAB1). nih.govnih.gov TPSAB1 is a trypsin-like serine protease found in mast cells. nih.gov Tryptases are known to be enzymatically active as tetramers stabilized by heparin and are involved in various physiological and pathological processes, including inflammation. nih.govwikigenes.org The interaction between SPAG11B/D and TPSAB1 suggests a regulatory relationship between these two proteins within the male reproductive tract. nih.gov
SPAG11B/D was found to interact with Tetraspanin 7 (TSPAN7), a cell-surface glycoprotein (B1211001). nih.govnih.gov TSPAN7 belongs to the transmembrane 4 superfamily, or tetraspanin family, characterized by four hydrophobic domains. wikipedia.org These proteins are crucial for mediating signal transduction events that regulate cell development, growth, and motility. wikipedia.org TSPAN7, in particular, is known to form complexes with other proteins like integrins and may play a role in controlling neurite outgrowth. wikipedia.org The association between SPAG11B/D and TSPAN7 points to potential functions in membrane-level organization and signaling in both epididymal epithelial cells and sperm. nih.gov
A third significant interacting protein is Attractin (ATRN). nih.govnih.gov ATRN is a protein that exists in both a transmembrane and a secreted, soluble form, arising from alternative splicing. nih.govnih.gov It is involved in various biological processes, including immune cell interactions and has been implicated in male reproduction. nih.govnih.gov Like TSPAN7, ATRN can facilitate interactions between membrane-spanning proteins. nih.gov The discovery of ATRN as a binding partner for SPAG11B/D further expands the potential functional roles of SPAG11B into regulatory networks concerning cell-cell communication and adhesion. nih.gov
Table 1: Identified Interacting Proteins of SPAG11B/D
| Interacting Protein | Gene | Protein Family/Type | Key Characteristics | Method of Identification |
| Tryptase Alpha/Beta 1 | TPSAB1 | Serine Protease | Heparin-stabilized tetramer involved in inflammation. nih.gov | Yeast two-hybrid, Co-immunoprecipitation, GST affinity binding. nih.govnih.gov |
| Tetraspanin 7 | TSPAN7 | Transmembrane 4 Superfamily | Cell-surface glycoprotein involved in signal transduction. wikipedia.org | Yeast two-hybrid, Co-immunoprecipitation, GST affinity binding. nih.govnih.gov |
| Attractin | ATRN | CUB family protein | Exists in transmembrane and secreted forms; involved in immune cell interaction. nih.gov | Yeast two-hybrid, Co-immunoprecipitation, GST affinity binding. nih.govnih.gov |
Functional Consequences of SPAG11B Interactions
The identification of SPAG11B's binding partners provides a foundation for understanding its multifunctionality. nih.gov The interactions are not merely associations but lead to tangible biochemical and physiological outcomes, particularly in the realms of enzymatic regulation, immunity, and fertility. nih.govnih.gov
Functional analysis has demonstrated that SPAG11B/D acts as both a substrate and a potent inhibitor of TPSAB1's enzymatic activity. nih.govnih.govnih.gov This dual role is significant, as it suggests a sophisticated mechanism for modulating the proteolytic environment of the epididymal fluid and seminal plasma, where both SPAG11B/D and tryptase are present. nih.gov By inhibiting TPSAB1, a powerful protease, SPAG11B could protect other proteins in the male reproductive tract from degradation, thereby contributing to the maintenance of a stable environment necessary for sperm maturation and function. nih.gov Tryptase has been shown to inhibit human sperm motility, and by counteracting this, SPAG11B/D may play a role in preserving sperm function. nih.govwikigenes.org
The collective functions of SPAG11B and its interacting partners—TPSAB1, TSPAN7, and ATRN—strongly point to their integrated roles in the dual functions of the epididymis: immunity and fertility. nih.govnih.gov SPAG11B itself is related to antimicrobial beta-defensins, highlighting its role in innate host defense within the male reproductive tract. nih.govuniprot.orggenecards.org
The interaction with TPSAB1, a key player in inflammatory responses, firmly places SPAG11B within immune regulatory pathways. nih.govnih.gov The associations with TSPAN7 and ATRN, both of which are involved in cell-cell interactions and signaling, suggest that SPAG11B/D may influence processes like sperm maturation and sperm-oocyte fusion. nih.gov Notably, TSPAN7 and ATRN, much like SPAG11B/D, are also found to be associated with spermatozoa. nih.govnih.govoup.com This network of interactions suggests that SPAG11B/D extends its functions beyond simple antimicrobial activity to modulate complex signaling cascades that are fundamental to both reproductive success and host defense in the male reproductive tract. nih.gov
Table 2: Functional Roles of SPAG11B and Interacting Proteins
| Protein | Function in Immunity | Function in Fertility |
| SPAG11B | Antimicrobial activity, related to beta-defensins. uniprot.orggenecards.org | Regulation of sperm maturation and protection. uniprot.orggenecards.org Potent inhibitor of TPSAB1. nih.govnih.gov |
| TPSAB1 | Mediator of inflammation. nih.gov | Can inhibit sperm motility. wikigenes.org |
| TSPAN7 | Involved in immune system targeting in some diseases. wikipedia.org | Potential role in sperm-oocyte fusion events (related tetraspanins CD9/CD81). nih.gov Associated with spermatozoa. nih.govoup.com |
| ATRN | Modulates immune cell interactions. nih.gov | Expressed in the male reproductive tract and associated with spermatozoa. nih.govnih.gov |
Compound and Gene List
| Name | Type |
| Sperm associated antigen 11 isoform B (SPAG11B) | Protein |
| Tryptase Alpha/Beta 1 (TPSAB1) | Protein |
| Tetraspanin 7 (TSPAN7) | Protein |
| Attractin (ATRN) | Protein |
| Glutathione S-transferase (GST) | Protein |
| Integrins | Protein |
| CD9 | Protein |
| CD81 | Protein |
Putative Signaling Pathways Influenced by SPAG11B Interaction Potentials
The functional significance of this compound (SPAG11B) extends beyond its direct antimicrobial activities and roles in sperm maturation, with emerging evidence suggesting its involvement in modulating key cellular signaling pathways. These potential regulatory functions are primarily inferred from its interactions with other proteins that are known components of major signaling cascades. The identification of SPAG11B's binding partners has opened avenues for understanding its broader physiological roles in the male reproductive tract and beyond.
Research utilizing yeast two-hybrid screening with a human testis-epididymis library has identified several interacting partners for a specific isoform, SPAG11B/D. nih.govgenecards.orgnih.gov These interactions, confirmed through co-immunoprecipitation and glutathione S-transferase affinity matrix binding, point towards the multifunctionality of SPAG11B. nih.govnih.gov The primary interacting proteins identified are Tryptase Alpha/Beta 1 (TPSAB1), Tetraspanin 7 (TSPAN7), and Attractin (ATRN). nih.govgenecards.orgnih.gov These binding partners are implicated in diverse signaling cascades that are crucial for both reproductive and host defense systems. nih.gov
The interaction with TPSAB1 is particularly noteworthy, as SPAG11B/D has been shown to be both a substrate and a potent inhibitor of TPSAB1's enzymatic activity. nih.govnih.govnih.govnih.gov By inhibiting tryptase, SPAG11B could modulate inflammatory and immune responses, as well as processes related to sperm motility. nih.gov
Furthermore, the association with TSPAN7 and ATRN suggests a role for SPAG11B in more complex signaling networks. nih.gov TSPAN7 is part of the tetraspanin web, which orchestrates a variety of cellular processes including cell adhesion, motility, and signaling. The interaction with ATRN hints at a potential connection to melanocortin receptor signaling pathways, which are involved in immunity and other physiological functions. nih.gov
While direct experimental evidence for many of these pathways is still being gathered, the known functions of SPAG11B's interacting proteins provide a strong basis for several putative signaling axes. For instance, the regulation of SPAG11B expression by androgens suggests a link to the androgen receptor signaling pathway. wikigenes.orgfrontiersin.org Additionally, analysis of the SPAG11B gene promoter has revealed binding sites for transcription factors such as NF-kappaB, indicating a potential role in inflammatory and immune response pathways. genecards.orgnih.govqiagen.com There is also mention in the broader literature of the SPAG family's potential association with the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which is crucial for various cellular functions including cell proliferation and differentiation. nih.govfrontiersin.org
The following table summarizes the key interacting proteins of SPAG11B and the putative signaling pathways that may be influenced by these interactions.
| Interacting Protein | Function of Interacting Protein | Putative Signaling Pathway(s) Influenced by Interaction with SPAG11B |
| Tryptase Alpha/Beta 1 (TPSAB1) | A serine protease involved in inflammation and immune responses. | Modulation of inflammatory and immune signaling cascades through inhibition of tryptase activity. nih.govnih.gov |
| Tetraspanin 7 (TSPAN7) | A member of the tetraspanin family, involved in cell adhesion, motility, and signal transduction. | Regulation of cell signaling complexes and pathways related to immunity and fertility. nih.govnih.gov |
| Attractin (ATRN) | A transmembrane protein that can mediate cell-cell interactions and is a component of melanocortin receptor signaling. | Potential involvement in melanocortin receptor signaling, impacting immunity and fertility. nih.govnih.gov |
| Androgen Receptor (AR) | A nuclear receptor activated by androgens, regulating gene expression for male reproductive development and function. | Androgen-dependent regulation of SPAG11B expression, integrating it into the AR signaling network. wikigenes.orgfrontiersin.org |
| Nuclear Factor-kappaB (NF-κB) | A transcription factor that regulates genes involved in inflammation, immunity, and cell survival. | Potential regulation of SPAG11B expression and involvement in NF-κB-mediated inflammatory and immune responses. genecards.orgqiagen.com |
| Mitogen-Activated Protein Kinase (MAPK) Pathway Components | A cascade of protein kinases that transduce extracellular signals to regulate a wide range of cellular processes. | Potential modulation of cellular processes such as proliferation and differentiation in the male reproductive tract. nih.govfrontiersin.org |
Regulatory Mechanisms of Sperm Associated Antigen 11 Isoform B Expression and Activity
Androgen-Dependent Regulation of SPAG11B Expression
The expression of the SPAG11 gene, which encodes isoform B, is fundamentally dependent on androgens, the primary male sex hormones such as testosterone (B1683101). nih.gov This hormonal regulation is crucial for the proper functioning of the epididymis, where SPAG11 proteins are abundantly expressed and play a role in creating a suitable microenvironment for sperm maturation. nih.gov
Research has demonstrated a direct link between androgen levels and the expression of SPAG11 isoforms. In studies involving rodent models, castration—the surgical removal of the testes, which are the primary source of testosterone—leads to a significant downregulation or decrease in the expression of Spag11 transcripts in the epididymis. researchgate.netnih.govnih.gov Conversely, when these castrated animals are treated with testosterone replacement therapy, the expression of Spag11 is restored. researchgate.net This evidence underscores the critical role of testicular androgens in maintaining the expression of the SPAG11 gene family. researchgate.net While these studies often focus on the most prominent isoforms in the species being studied, the regulatory mechanism is considered to be a feature of the SPAG11 gene itself, and therefore applicable to its various transcripts, including those for isoform B. nih.gov
Table 1: Effect of Androgen Levels on SPAG11 Gene Expression in Animal Models
| Experimental Condition | Effect on SPAG11 Expression | Implication |
|---|---|---|
| Normal (Intact Male) | Baseline expression | Androgens are required for normal expression. |
| Castration | Downregulation / Decrease | Expression is dependent on testicular androgens. |
| Castration + Testosterone | Restoration of expression | Exogenous testosterone can rescue gene expression. |
This table summarizes general findings for the SPAG11 gene family based on rodent studies. researchgate.net
Developmental Regulation of SPAG11 Isoform Expression
The expression of SPAG11 isoforms is not static throughout an organism's life but is subject to developmental regulation. researchgate.netnih.gov This means that the levels and types of SPAG11 transcripts change between different life stages, such as from the fetal period to adulthood. This temporal regulation ensures that the specific functions of the SPAG11 proteins are available when needed during the development and maturation of the reproductive system.
Studies in cattle have revealed differential expression of SPAG11 transcripts in tissues from fetal and adult bulls. researchgate.netnih.gov This suggests that the molecular machinery responsible for splicing the SPAG11 gene into its various isoforms is active and regulated during both prenatal and postnatal development. researchgate.netnih.gov Similarly, research in rats has shown an age-dependent expression pattern for Spag11 isoforms in the epididymis, with expression being most abundant in adult rats, pointing to a role in mature reproductive function. researchgate.net This developmental programming dictates a precise, time-dependent pattern of gene expression essential for normal reproductive development. amsterdamumc.nl
Table 2: Developmental Expression of SPAG11 Isoforms in Bovine Tissues
| Developmental Stage | Expression Pattern | Implication |
|---|---|---|
| Fetal | Differential expression of transcripts observed. | Splicing mechanisms for SPAG11 are active prenatally. |
| Adult | Differential expression of transcripts observed. | Splicing patterns are maintained and regulated postnatally. |
This table is based on findings from studies on the bovine SPAG11 gene. researchgate.netnih.gov
Transcriptional and Post-Transcriptional Regulatory Events
The generation of diverse SPAG11 isoforms, including SPAG11B, from a single gene is a result of sophisticated transcriptional and post-transcriptional control mechanisms. These processes allow the cell to produce a variety of related but functionally distinct proteins. The primary mechanisms involved are alternative polyadenylation and the action of RNA binding proteins, which together fine-tune the final output of the SPAG11 gene.
Alternative polyadenylation (APA) is a widespread regulatory mechanism that generates different mRNA transcripts from a single gene. nih.govcapes.gov.br This process involves the selection of different poly(A) signals on the pre-mRNA, which leads to transcripts with varied 3' untranslated regions (3' UTRs). nih.govyoutube.com The length and sequence of the 3' UTR can significantly impact the mRNA's stability, its transport out of the nucleus, and how efficiently it is translated into protein, by including or excluding binding sites for regulatory molecules like microRNAs and RNA binding proteins. nih.govcapes.gov.br
The SPAG11 gene has a complex structure with multiple exons, and its expression involves the creation of numerous message variants through alternative splicing. nih.gov It is highly likely that APA works in concert with alternative splicing to generate the full repertoire of SPAG11 isoforms. youtube.com By choosing different polyadenylation sites, the cell can produce SPAG11B transcripts with distinct regulatory features encoded in their 3' UTRs, thereby adding another layer of control over the protein's expression. nih.gov While direct studies detailing the specific APA sites for the SPAG11B isoform are not extensively documented, the known complexity of the SPAG11 gene family strongly suggests APA is a key regulatory mechanism. researchgate.netnih.gov
RNA binding proteins (RBPs) are crucial regulators of gene expression that act at the post-transcriptional level. frontiersin.org They bind to specific sequences or structures within pre-mRNA molecules and can influence a range of processes, most notably alternative splicing. researchgate.net By binding to splicing enhancer or silencer regions within introns or exons, RBPs can either promote or inhibit the inclusion of a particular exon in the final mRNA transcript. frontiersin.org
This mechanism is central to the production of the various SPAG11 isoforms. The selection of different exons from the SPAG11 gene, which leads to isoforms like SPAG11B, is directed by the cellular environment and the specific RBPs present. researchgate.netfrontiersin.org These proteins act as molecular switches, guiding the splicing machinery to produce a specific isoform suited to the cell's developmental stage or physiological state. Although the specific RBPs that regulate SPAG11B splicing have not been fully identified, their role is inferred from the well-established principles of alternative splicing and the observed diversity of SPAG11 transcripts in different tissues and developmental stages. researchgate.netnih.govnih.gov
Environmental and Physiological Modulators of SPAG11B Activity
The biological activity of the SPAG11B protein can be modulated by various physiological and environmental factors beyond its expression. These modulators can influence the protein's function after it has been synthesized and secreted.
One significant physiological modulator of SPAG11B activity is its interaction with other proteins. Research has identified that a human SPAG11B isoform can interact directly with tryptase alpha/beta 1 (TPSAB1), a type of enzyme released by mast cells. nih.govnih.gov The study showed that SPAG11B is not only a substrate for TPSAB1 but also a potent inhibitor of its activity. nih.govnih.gov This interaction suggests that SPAG11B could play a role in modulating inflammatory responses or other processes involving tryptase in the male reproductive tract. nih.gov
Furthermore, the antimicrobial function of SPAG11B isoforms appears to be robust under varying environmental conditions. Studies on the structural properties of SPAG11B proteins and their peptides have shown that their secondary structure is not significantly altered by changes in pH (from 3 to 10) or by increasing concentrations of sodium chloride (up to 300 mM). This stability suggests that the antimicrobial activity of SPAG11B is tolerant to the fluctuating ionic strength and pH that might be encountered in different physiological environments.
Evolutionary Biology and Comparative Genomics of Sperm Associated Antigen 11
Phylogenetic Origins of the SPAG11 Gene from Ancestral Beta-Defensin Genes
The Sperm Associated Antigen 11 (SPAG11) gene is a fascinating example of evolutionary innovation, having emerged from ancestral genes of the beta-defensin family, which are known for their antimicrobial properties. nih.govnih.gov In primates, the SPAG11 gene is understood to be a single, complex transcription unit that evolved from the fusion of two separate ancestral β-defensin genes. nih.govoup.com These ancestral genes are often referred to as the A and B components of SPAG11. nih.gov This unique fusion event, which joined two ancestrally independent β-defensin genes via read-through transcription, is a hallmark of the primate SPAG11 gene structure. oup.com
Phylogenetic analyses support this origin, showing that SPAG11 exons form distinct clades with other beta-defensin genes. oup.com It is hypothesized that genes adjacent to the SPAG11 components, such as DEFB104B and DEFB103A in humans, likely evolved through gene duplication from the same common ancestor as SPAG11. oup.com The location of the SPAG11 gene within a larger beta-defensin gene cluster on human chromosome 8p23 further solidifies its phylogenetic relationship to this family of immune-related genes. nih.govnih.govoup.com
Comparative Genomic Analysis of SPAG11 Across Species (e.g., Primates, Rodents, Bovines)
Cross-species genomic comparisons reveal significant differences in the organization and expression of the SPAG11 gene, reflecting diverse evolutionary pressures. oup.com While primates possess a fused A-B component gene, this structure is not universal across mammals. nih.gov
Primates: In humans and rhesus monkeys, the SPAG11 gene's fused structure allows for the production of at least 20 different protein isoforms through mechanisms like alternative splicing and the use of different promoters (A and B). oup.comnih.gov This generates a wide array of proteins where different exon-encoded modules are combined in various ways. nih.gov During evolution, a highly conserved inverted duplicate of this defensin (B1577277) gene cluster formed on chromosome 8p23, resulting in two SPAG11 genes in humans, designated SPAG11A and SPAG11B, whose exons are 97–100% identical. nih.gov
Rodents: In contrast, the rat SPAG11 gene components have evolved differently. nih.gov Genomic analysis in rats identified two copies of the Spag11 A component that are physically distant from the B component on chromosome 16q12.5. nih.gov This separation and, in one case, an inverted orientation, prevents the read-through transcription that creates fusion transcripts in primates. nih.gov Consequently, rodents express fewer SPAG11 message variants compared to primates. nih.govnih.gov
Bovines: The bovine (Bos taurus) SPAG11 gene, located on chromosome 27q1.2, also shows unique features. nih.gov Research has established the exon structures of the fused bovine gene and identified novel exons and transcripts (such as SPAG11V and SPAG11W) that have not been found in either primates or rodents. nih.govresearchgate.net
The following table provides a comparative overview of SPAG11 gene characteristics across these species.
Table 1: Comparative Genomic Features of the SPAG11 Gene
| Feature | Primates (Human) | Rodents (Rat) | Bovines (Cattle) |
|---|---|---|---|
| Chromosome Location | 8p23 nih.govoup.com | 16q12.5 nih.gov | 27q1.2 nih.gov |
| Gene Structure | Fused A and B components allowing read-through transcription. nih.govoup.com | Separate A and B components, preventing read-through fusion transcripts. nih.gov | Fused gene structure with unique exons. nih.gov |
| Gene Copies | Two genes (SPAG11A and SPAG11B) from duplication. nih.gov | Two copies of the A component. nih.gov | Single gene identified. nih.gov |
| Transcript Diversity | High; at least 20 alternatively spliced mRNAs. oup.comnih.gov | Low; fewer splicing variants compared to primates. nih.gov | Moderate; includes bovine-specific transcripts (SPAG11V, SPAG11W). nih.gov |
Evolutionary Conservation of SPAG11 Isoform Diversity and Functional Roles
Despite species-specific variations in gene structure, the dual functionality of SPAG11 isoforms in innate immunity and reproduction is highly conserved. oup.comresearchgate.net The conservation of both the A and B components in rodents and primates since their divergence approximately 80 million years ago underscores their essential contribution to mammalian fitness. nih.gov
Across species, SPAG11 isoforms demonstrate potent antibacterial activity. oup.com In humans, rhesus monkeys, and rats, various isoforms, including SPAG11A, C, D, E, G, K, L, and T, have shown the ability to kill Escherichia coli. nih.govoup.com Similarly, bovine recombinant SPAG11D protein is strongly antibacterial. nih.govresearchgate.net This conserved role in host defense is a direct inheritance from their beta-defensin ancestors. researchgate.net
Simultaneously, these proteins play a role in reproduction. oup.com They are predominantly expressed in the male reproductive tract and interact with spermatozoa, potentially affecting processes like sperm maturation. oup.comnih.gov A key conserved feature across all analyzed species is a pair of basic amino acid residues (KR) within the protein sequence. oup.com This sequence is a recognition site for furin-like prohormone convertases, suggesting a conserved mechanism of protein processing and activation across species. nih.govoup.com The persistence of this diverse yet functionally consistent family of proteins highlights their critical, multifaceted roles. researchgate.net
Adaptation of SPAG11 Isoforms in Species-Specific Reproductive Strategies
The diversity of SPAG11 isoforms and their differential expression patterns appear to be adaptations to species-specific reproductive and immunological needs. nih.govoup.com The regulation of which transcripts are produced is influenced by both species and organ-specific factors. oup.com
The extensive array of over 20 isoforms in primates, generated from the fused gene, contrasts sharply with the fewer variants in rodents, which lack the fusion mechanism. nih.govoup.comnih.gov This suggests that primate evolution favored a combinatorial system to generate a broad repertoire of SPAG11 proteins, possibly as a response to different pathogens that colonize various organs of the reproductive tract. nih.gov
In cattle, the identification of unique transcripts like SPAG11U, V, and W, with expression patterns distinct from those in primates and rodents, points to bovine-specific adaptations. nih.gov For instance, SPAG11V and SPAG11W are confined to the testis in bulls, whereas SPAG11D is found in both reproductive and non-reproductive tissues, suggesting a broader function. nih.govresearchgate.net This differential expression within the same animal indicates highly specific regulatory mechanisms governing where and when each isoform is deployed, likely tailored to the unique physiological demands of that species. researchgate.net
Table 2: Known SPAG11 Isoforms and Their Expression Across Select Species
| Isoform | Human/Primate | Rat | Cattle (Bull) |
|---|---|---|---|
| SPAG11A | Expressed oup.com | Present nih.gov | Not Reported |
| SPAG11B | Expressed oup.com | Not Reported | Not Reported |
| SPAG11C | Expressed oup.com | Expressed nih.govoup.com | Expressed nih.gov |
| SPAG11D | Expressed oup.com | Not Expressed (Fusion Transcript) nih.gov | Expressed nih.gov |
| SPAG11E | Expressed oup.com | Expressed (Bin1b) nih.govoup.com | Expressed nih.gov |
| SPAG11G | Expressed oup.com | Not Reported | Not Reported |
| SPAG11K | Expressed oup.com | Not Reported | Not Reported |
| SPAG11L | Expressed oup.com | Not Reported | Not Reported |
| SPAG11T | Not Reported | Expressed nih.gov | Not Reported |
| SPAG11U | Not Reported | Not Reported | Expressed nih.gov |
| SPAG11V | Not Reported | Not Reported | Expressed (Testis-specific) nih.gov |
| SPAG11W | Not Reported | Not Reported | Expressed (Testis-specific) nih.gov |
Advanced Methodologies for Spag11 Isoform B Research
Molecular Cloning and Gene Expression Studies of SPAG11B Isoforms
The investigation into SPAG11B, a member of the beta-defensin-like protein family, begins at the genetic level. The SPAG11B gene is located on human chromosome 8p23, within a cluster of beta-defensin genes. nih.govnih.govgenecards.org It shares high sequence identity with its paralog, SPAG11A, and gives rise to numerous protein isoforms through alternative splicing. nih.govnih.gov This genetic complexity necessitates precise molecular cloning and expression analysis to understand the roles of individual isoforms.
Researchers have successfully cloned specific SPAG11B isoforms to enable functional studies. For instance, the full-length mature human SPAG11B isoform D (SPAG11B/D) has been cloned into various plasmids for different applications. For expression and purification of the recombinant protein, its cDNA was inserted into the pQE30 vector. researchgate.net For use as "bait" in protein interaction studies, the cDNAs for SPAG11B/D and control fragments were cloned into the pBD-GAL4-Cam vector. nih.govresearchgate.net
Gene expression studies, primarily using Reverse Transcription-Polymerase Chain Reaction (RT-PCR), have been crucial in mapping the tissue distribution of SPAG11B isoforms. These studies reveal that SPAG11B is not ubiquitously expressed. Analysis of SPAG11B/D mRNA levels showed the highest abundance in the epididymis. nih.gov Considerably lower expression levels were detected in other tissues, including the lungs, thyroid, seminal vesicle, prostate, and testis, indicating a specialized role, particularly in the male reproductive tract. nih.gov
| Gene Target | Primer Type | Primer Sequence (5' to 3') | Source |
|---|---|---|---|
| SPAG11B | Forward | GCGGGATCCAGGCAACGATTGC | nih.gov |
| SPAG11B | Reverse | GCGGGTACCCATACGGCAGATGG | nih.gov |
| PPIA (Internal Control) | Forward | CATGGTCAACCCCACCGTGTTCTTCG | nih.gov |
| PPIA (Internal Control) | Reverse | GCAGGAACCCTTATAACCAAATCCTTTCTC | nih.gov |
Proteomic Approaches for SPAG11B Protein Identification and Quantification
Proteomic techniques provide a direct means of identifying and quantifying SPAG11B protein isoforms and their modified forms, moving beyond the transcriptional level to the functional protein level.
Mass Spectrometry-Based Profiling
Mass spectrometry (MS) is a cornerstone technique for the detailed characterization of SPAG11B proteins. It has been employed to confirm the identity of purified recombinant proteins and to analyze post-translational modifications, such as proteolytic cleavage. nih.gov For example, after incubating recombinant SPAG11B/D with the protease tryptase, the resulting fragments were analyzed by Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry. nih.govresearchgate.net This analysis revealed specific cleavage sites within the SPAG11B/D sequence, demonstrating that it can act as a substrate for tryptase. nih.gov The resulting peptide products were sequenced, confirming that tryptase cleaves SPAG11B/D at an arginine residue (R⁶⁰) and other basic residues. nih.gov Such studies are vital for understanding how the activity of SPAG11B might be regulated in vivo.
| Technique | Application | Key Finding | Source |
|---|---|---|---|
| Nanospray on ABI Q-Star MS | Analysis of peptide samples | Provided accurate molecular weights for comparison. | nih.gov |
| MALDI-TOF/TOF MS | Analysis of tryptase-digested SPAG11B/D | Identified specific cleavage products, including 8-kDa and 4-kDa peptides. | nih.govresearchgate.net |
| MS-based Sequencing | Sequencing of cleavage fragments | Confirmed cleavage by tryptase at specific arginine residues within the SPAG11B/D sequence. | nih.gov |
Isoform-Specific Protein Complex Analysis
Understanding the function of a specific isoform like SPAG11B/D requires identifying its interaction partners to form protein complexes. While not a single method, the analysis of these complexes relies on a combination of techniques that isolate the specific isoform and its bound partners. The initial identification of potential partners through methods like yeast two-hybrid screening is followed by validation techniques such as co-immunoprecipitation, which isolates the entire protein complex from cells. nih.govoup.com Subsequent analysis of this complex, often using mass spectrometry, allows for the definitive identification of all constituent proteins. This approach was instrumental in discovering that SPAG11B/D forms complexes with proteins involved in immunity and fertility, such as tryptase alpha/beta 1 (TPSAB1), tetraspanin 7 (TSPAN7), and attractin (ATRN). nih.govoup.comnih.gov
Investigating Protein-Protein Interactions of SPAG11B
Identifying the network of proteins that interact with SPAG11B is critical to uncovering its biological functions. A combination of screening and validation assays is typically used to build a reliable map of these interactions.
Yeast Two-Hybrid Screening and Validation Assays
The yeast two-hybrid (Y2H) system is a powerful molecular biology technique for discovering protein-protein interactions in vivo. wikipedia.orgnih.gov This method was employed to screen for proteins that interact with SPAG11B isoform D. nih.govresearchgate.net In this screen, the full-length SPAG11B/D was used as the "bait" protein. This bait was screened against a "prey" library made from human testis and epididymis cDNA, which would be expected to contain potential interaction partners from these tissues. nih.govresearchgate.net
The screen successfully identified three primary interaction partners for SPAG11B/D. nih.govoup.comnih.gov To ensure the specificity of these interactions, control experiments were performed using other SPAG11B fragments as bait, which did not bind to the identified partners. nih.gov
| Component | Description | Source |
|---|---|---|
| Bait Protein | Full-length mature human SPAG11B isoform D (R²⁶–I¹³³) | nih.govresearchgate.net |
| Prey Library | Human testis MATCHMAKER cDNA library (also contained epididymis sequences) | nih.govresearchgate.net |
| Identified Interacting Proteins | Tryptase alpha/beta 1 (TPSAB1), Tetraspanin 7 (TSPAN7), Attractin (ATRN) | nih.govoup.comnih.gov |
| Validation Assay | Yeast colony beta-galactosidase assays | nih.gov |
Co-immunoprecipitation and Affinity Binding Studies
Following the identification of potential partners from the Y2H screen, co-immunoprecipitation (Co-IP) and affinity binding assays are essential validation steps. genscript.com Co-IP confirms that the interaction occurs within a cellular context. nih.gov For SPAG11B/D, Co-IP experiments were performed using COS cells that were co-transfected to express both SPAG11B/D and a tagged version of the potential partner protein (e.g., FLAG-tagged TPSAB1). nih.gov An antibody against the tag was used to pull down the partner protein, and the precipitate was then tested for the presence of SPAG11B/D. These experiments successfully confirmed the interactions between SPAG11B/D and TPSAB1, TSPAN7, and ATRN. nih.govoup.com
In vitro affinity binding studies, such as those using Glutathione (B108866) S-transferase (GST), provide further confirmation. nih.gov In these assays, SPAG11B/D was expressed as a fusion protein with GST (GST-SPAG11B/D) and immobilized on beads. These beads were then incubated with the radio-labeled prey protein. The amount of prey protein that bound to the GST-SPAG11B/D beads was significantly higher than binding to control beads with only GST, confirming a direct physical interaction. nih.govoup.com
| Interacting Partner | Co-Immunoprecipitation Result | GST Affinity Binding Result | Source |
|---|---|---|---|
| Tryptase alpha/beta 1 (TPSAB1) | Confirmed in COS cells | Confirmed in vitro binding | nih.govoup.com |
| Tetraspanin 7 (TSPAN7) | Confirmed in COS cells | Confirmed in vitro binding | nih.govoup.com |
| Attractin (ATRN) | Confirmed in COS cells | Confirmed in vitro binding | nih.govoup.com |
Compound and Protein Name Reference
| Name | Type |
|---|---|
| Sperm associated antigen 11 isoform B (SPAG11B) | Protein |
| Tryptase alpha/beta 1 (TPSAB1) | Protein |
| Tetraspanin 7 (TSPAN7) | Protein |
| Attractin (ATRN) | Protein |
| Peptidylprolyl isomerase A (PPIA) | Protein |
| Glutathione S-transferase (GST) | Protein |
| Lipocalin 6 (LCN6) | Protein |
| Beta-galactosidase | Protein |
Genetic Manipulation and Functional Characterization in Animal Models
The in vivo investigation of Sperm Associated Antigen 11 (SPAG11) family members, including isoform B, has been advanced through the use of various animal models. These models, primarily rodents, have been instrumental in elucidating the physiological roles of SPAG11 proteins in reproductive and immune functions. Genetic manipulation techniques, such as transgenesis and gene knockouts, have allowed researchers to study the consequences of altered SPAG11 expression.
In Vivo Model Systems for SPAG11B Studies
While direct in vivo models exclusively for SPAG11B are not extensively detailed in the literature, studies on closely related isoforms and the broader SPAG11 gene family in rodents provide significant insights. These models are crucial for understanding the complex, often overlapping, functions of the various SPAG11 isoforms.
Rat Models: Rats have been a key model system for investigating SPAG11 expression and regulation. Studies have utilized Sprague-Dawley and Wistar rats to characterize novel SPAG11 isoforms, such as Spag11c and Spag11t. nih.gov Research on androgen regulation has involved experiments with castrated and testosterone-supplemented rats, demonstrating the androgen-dependent nature of SPAG11 gene expression in the epididymis. nih.govnih.gov Furthermore, rat models of experimental left varicocele (ELV) have been employed to study the correlation between this condition and the expression of Spag11 mRNA and its protein product SPAG11E, revealing a significant decrease in their levels in affected animals. nih.gov In one study, transgenic rats were generated using testicular electroporation to express shRNA that specifically targets Spag11a mRNA, leading to a reduction in the corresponding protein. nih.gov This model demonstrated that decreased SPAG11A levels resulted in reduced litter size and sperm count, indicating a role in fecundity and sperm production. nih.gov
Mouse Models: The mouse is another critical model for functional genomics of the SPAG11 gene family. Knockout mouse models have been particularly informative. A Spag11a knockout mouse was generated to investigate its role in fertility. nih.gov These mice exhibited sub-fertility, characterized by decreased litter size and lower sperm counts. nih.gov Functional analyses of spermatozoa from these knockout mice revealed that while they could undergo capacitation, they were unable to perform the acrosome reaction. nih.gov Moreover, these sperm showed structural abnormalities and significant changes in their proteome, reinforcing the importance of SPAG11A in male gamete function. nih.gov Subsequent analysis of the Spag11a knockout mouse epididymis revealed histopathological changes, including hyperplasia and inflammation, and a differential expression of genes involved in various cellular processes, suggesting a potential role for SPAG11A in preventing tumorigenesis in the epididymis. nih.gov The creation of transgenic mouse lines expressing Cre recombinase under the control of germ-cell-specific promoters, such as Acrv1-iCre, provides powerful tools for creating conditional knockouts to study gene function during specific stages of spermatogenesis. nih.gov
The table below summarizes key animal models used in the study of the SPAG11 gene family.
Table 1: In Vivo Animal Models in SPAG11 Research
| Model System | Species | Genetic Modification/Experimental Condition | Key Isoform(s) Studied | Major Findings | Citations |
|---|---|---|---|---|---|
| Transgenic Rat | Rattus norvegicus | shRNA-mediated ablation of Spag11a mRNA via testicular electroporation. | SPAG11A | Reduced litter size and sperm count; indicates a role in fecundity and sperm production. | nih.gov |
| Knockout Mouse | Mus musculus | Gene knockout of Spag11a. | SPAG11A | Sub-fertile phenotype, decreased sperm count, impaired acrosome reaction, and altered sperm proteome. | nih.gov |
| Knockout Mouse | Mus musculus | Gene knockout of Spag11a. | SPAG11A | Displayed hyperplasia and inflammation in the caput epididymis; suggests a role in maintaining tissue homeostasis. | nih.gov |
| Experimental Rat Model | Rattus norvegicus (Sprague-Dawley) | Experimental Left Varicocele (ELV). | SPAG11E | Significant decrease in Spag11 mRNA and SPAG11E protein expression in the epididymis and spermatozoa. | nih.gov |
Computational and Bioinformatic Approaches for SPAG11B Analysis
Computational and bioinformatic tools are indispensable for modern research on SPAG11B, enabling detailed analysis from the gene to the protein level. These in silico methods facilitate the prediction of protein structure, the identification of novel isoforms from complex datasets, and provide a framework for understanding the molecular functions of SPAG11B.
Structural Prediction and Modeling (e.g., WHAT, GRAVY, SOPMA)
The structural characteristics of human SPAG11B proteins and their derived peptides have been investigated using a suite of bioinformatic tools to predict their three-dimensional structures and physicochemical properties. nih.gov These methods are crucial as the precise, experimentally determined structures are not always available.
Hydropathy and Amphipathicity Analysis: Tools such as web-based hydropathy, amphipathicity, and topology (WHAT) analyses and the calculation of the grand average of hydropathy (GRAVY) index have been applied to SPAG11B isoforms. nih.gov These analyses consistently show that SPAG11B proteins and their C-terminal peptides are both amphipathic and highly hydrophilic. nih.gov This dual characteristic is common in antimicrobial peptides, where distinct hydrophobic and hydrophilic faces are important for interacting with and disrupting microbial membranes.
Secondary Structure Prediction: The Self-Optimized Prediction Method with Alignment (SOPMA) has been used to predict the secondary structure of SPAG11B proteins. nih.gov These in silico predictions, supported by experimental circular dichroism data, suggest that the secondary structures of SPAG11B isoforms and their peptides are composed primarily of beta-sheets and random coils, with a smaller proportion of alpha-helices. nih.gov The stability of these predicted structures was further confirmed by Ramachandran plots, which showed that the majority of amino acid residues fall within permissible regions. nih.gov This structural composition, particularly the presence of beta-sheets, is a hallmark of the defensin (B1577277) family of proteins to which SPAG11B is related. nih.gov
The stability of the secondary structure of SPAG11B isoforms was computationally shown to be unperturbed by variations in pH (3, 7, and 10) and NaCl concentration (0-300 mM), which aligns with previous findings that their antimicrobial activity is tolerant to high salt concentrations. nih.gov
Transcriptome and Proteome Data Analysis for Isoform Resolution
Resolving the expression and function of specific isoforms like SPAG11B from the complex milieu of the male reproductive tract requires sophisticated transcriptome and proteome analyses.
Transcriptome Analysis: The identification of novel SPAG11 transcripts has been achieved through in silico analysis of genomic and transcriptomic databases, followed by molecular validation. nih.gov For instance, computational approaches were used to identify two new Spag11 transcripts, Spag11t and Spag11c, in the rat. nih.gov Their identity and tissue-specific expression patterns were then confirmed using reverse transcription-polymerase chain reaction (RT-PCR) on RNA extracted from a panel of reproductive and non-reproductive tissues. nih.gov This combined computational and experimental approach is essential for accurately cataloging the full repertoire of isoforms produced by the SPAG11 gene.
Proteome Analysis: Proteomic techniques are critical for identifying the protein products of these transcripts and understanding their functional interactions. A yeast two-hybrid screen of a human testis-epididymis library was used to identify proteins that interact with SPAG11B isoform D (SPAG11B/D). nih.gov This screen revealed novel binding partners, including tryptase alpha/beta 1 (TPSAB1), tetraspanin 7 (TSPAN7), and attractin (ATRN). nih.gov These interactions, confirmed by co-immunoprecipitation and affinity binding assays, suggest that SPAG11B/D participates in diverse signaling pathways related to both immunity and fertility. nih.gov Mass spectrometry techniques, such as MALDI-TOF, are used to confirm the identity of these interacting proteins and to characterize SPAG11B/D itself in biological fluids like seminal plasma, where different processed forms of the protein can be detected. nih.gov Furthermore, proteomic analysis of sperm from Spag11a knockout mice revealed significant perturbations in the expression of proteins involved in gametogenesis, directly linking the absence of one SPAG11 isoform to broader functional consequences at the protein level. nih.gov
Table 2: Compound Names Mentioned
| Compound Name |
|---|
| This compound |
| Sperm Associated Antigen 11 (SPAG11) |
| SPAG11A |
| SPAG11B/D |
| SPAG11C |
| SPAG11E |
| SPAG11T |
| Tryptase alpha/beta 1 (TPSAB1) |
| Tetraspanin 7 (TSPAN7) |
| Attractin (ATRN) |
| Dihydrotestosterone |
| Diethylnitrosamine (DEN) |
| Acrosomal vesicle protein 1 (Acrv1) |
| Cre recombinase |
| Kanamycin |
Theoretical Frameworks and Future Research Directions
Current Hypotheses on the Multifunctionality of SPAG11 Isoforms
The multifunctionality of Sperm Associated Antigen 11 (SPAG11) isoforms is primarily attributed to two key features: their structural similarity to β-defensins and the extensive alternative splicing of the SPAG11 gene. nih.govnih.gov The SPAG11 gene is the result of the fusion of two ancestral β-defensin genes. nih.gov This evolutionary origin suggests inherent antimicrobial and immunomodulatory capabilities. nih.govwikigenes.org The gene gives rise to numerous mRNA transcripts through alternative splicing from different promoters, resulting in a complex family of small, androgen-dependent secretory proteins. nih.gov These protein isoforms often consist of a shared N-terminal region and variable C-terminal peptides, which are encoded by different combinations of exons. nih.govnih.gov
This structural diversity allows for a range of functions. The primary hypothesized roles for SPAG11 isoforms are centered on innate host defense and reproductive processes. nih.gov Like β-defensins, SPAG11 proteins are predominantly expressed in the male reproductive tract, particularly the epididymis, where they are believed to be crucial for sperm maturation, storage, and protection. nih.govuniprot.org Their localization within the defensin (B1577277) gene cluster further supports the hypothesis that they function as antimicrobial peptides, forming part of the innate epithelial defense system of the epididymal duct. wikigenes.org For instance, specific isoforms have demonstrated antimicrobial activity against E. coli. nih.govuniprot.orguniprot.org This antimicrobial action may involve multiple mechanisms, including the inhibition of bacterial RNA, DNA, and protein synthesis. wikigenes.org
Beyond direct antimicrobial action, it is hypothesized that SPAG11 isoforms exert their multiple functions by interacting with specific protein partners to modulate signaling pathways. nih.gov This interaction-based functionality could extend their roles beyond immunity to include sperm maturation and other, as yet unidentified, functions. nih.gov
Unexplored Biological Roles of SPAG11B Isoforms
While the antimicrobial and reproductive functions of SPAG11B are established, many of its potential biological roles remain unexplored. Research has identified several novel interacting partners for SPAG11B isoform D (SPAG11B/D), opening new avenues of investigation. nih.gov
A significant area for future study is the functional consequence of SPAG11B/D's interaction with tetraspanin 7 (TSPAN7) and attractin (ATRN). nih.gov Both TSPAN7 and ATRN are associated with spermatozoa and are implicated in immunity and fertility pathways, but their specific roles in partnership with SPAG11B/D have yet to be investigated. nih.gov The interaction with ATRN is particularly intriguing, as it may represent a component of a novel signaling paradigm involving melanocortin receptors, which requires further study. nih.gov
Another unexplored area is the potential role of SPAG11B in controlling inflammatory fibrosis. nih.gov Given that SPAG11B/D can inhibit tryptase alpha/beta 1 (TPSAB1), an enzyme implicated in the fibrotic thickening of seminiferous tubule walls, it is plausible that SPAG11B plays a protective role in the testis. nih.gov Further studies are necessary to confirm this function. nih.gov
Additionally, while SPAG11B expression is highest in the male reproductive tract, lower levels are detected in other tissues, including the thyroid, lungs, seminal vesicle, and prostate. nih.gov The biological significance and potential roles of SPAG11B in these other epithelial environments are largely unknown and warrant investigation. nih.gov Finally, the broader SPAG protein family has been implicated in tumorigenesis, but there has been a lack of systematic investigation into the expression and clinical significance of most members, including SPAG11B, in cancers like acute myeloid leukemia. nih.gov
Integration of SPAG11B Research into Broader Contexts of Reproductive Health and Immunology
SPAG11B is intrinsically linked to the broader fields of reproductive health and immunology. Its integration into these contexts provides a more holistic understanding of male fertility and the body's defense mechanisms.
In reproductive health, SPAG11B's role extends beyond general sperm maturation. genecards.org The expression of the SPAG11 gene is androgen-dependent, highlighting its connection to the hormonal regulation of male reproduction. nih.gov Clinical relevance is suggested by studies in rats where experimentally induced varicocele, a leading cause of male infertility, was associated with a significant decrease in SPAG11 mRNA and protein expression in the epididymis and spermatozoa. nih.gov This positions SPAG11B as a potential biomarker for certain male infertility cases and a possible factor in the pathophysiology of conditions affecting the epididymis. nih.govgenecards.org Furthermore, its ability to modulate sperm motility through the inhibition of TPSAB1 suggests a direct role in sperm function. nih.gov
Development of Novel Research Tools and Methodologies for SPAG11B Investigation
The investigation of SPAG11B has been advanced by a range of molecular and cellular biology techniques, and future progress will depend on the continued development and application of novel methodologies.
Key established methods for studying SPAG11B functions include:
Yeast Two-Hybrid Screening: This technique has been instrumental in identifying novel protein interaction partners of SPAG11B, such as TPSAB1, TSPAN7, and ATRN. nih.gov
Coimmunoprecipitation and GST Affinity Matrix Binding: These methods are used to confirm the protein-protein interactions initially identified through screening techniques. nih.gov
Reverse Transcription PCR (RT-PCR): This has been used to evaluate the relative steady-state mRNA levels of SPAG11B across a broad range of tissues, mapping its expression profile. nih.gov
Mass Spectrometry: This has been employed to analyze the enzymatic action of TPSAB1 on SPAG11B/D, identifying specific cleavage products. nih.gov
In Silico Molecular Modeling: Computational tools have been used to predict the three-dimensional structures of human SPAG11B proteins and their peptides. nih.gov These models help in understanding the structural basis for their antimicrobial activity, such as their amphipathic and hydrophilic nature, and confirm that their secondary structures are stable across various pH levels and salt concentrations. nih.gov
Future research will benefit from high-throughput screening methods to identify small molecules or biologics that can modulate SPAG11B activity or its interactions with other proteins. Advanced imaging techniques could provide more detailed insights into the subcellular localization of different SPAG11B isoforms and their dynamics within live cells and tissues. Furthermore, the development of isoform-specific antibodies and genetic models, such as knockout or knock-in mice for specific SPAG11B variants, would be invaluable for dissecting the unique functions of each isoform in vivo.
Emerging Concepts and Long-Term Research Prospects for Sperm Associated Antigen 11 Isoform B
An emerging concept is that SPAG11B and its isoforms are not merely antimicrobial effectors but function as sophisticated signaling molecules and regulatory proteins. nih.gov Their ability to interact with diverse partners like proteases (TPSAB1), cell-surface organizers (TSPAN7), and potential co-receptors (ATRN) suggests that SPAG11B proteins are nodes in larger signaling networks that govern both reproductive and host defense systems. nih.gov
A significant long-term research prospect is the exploration of SPAG11-defensin interactions with melanocortin receptors, potentially mediated through ATRN, as a novel signaling paradigm in the male reproductive tract. nih.gov Unraveling this pathway could reveal new mechanisms of cellular regulation and communication within the epididymis. nih.gov
Another major prospect lies in the therapeutic potential of SPAG11B. Given its role as a potent inhibitor of tryptase, SPAG11B or mimetics thereof could be investigated for the treatment of inflammatory conditions, including certain types of male infertility associated with testicular inflammation and fibrosis. nih.gov The salt-tolerant nature of its antimicrobial activity also makes it an interesting candidate for the development of new antibiotics that remain effective in various physiological environments. nih.gov
Further long-term research will likely focus on delineating the specific functions of the numerous SPAG11B isoforms that result from alternative splicing. nih.gov Understanding why so many variants exist and what unique role each plays in sperm maturation and immunity is a key challenge that could unlock a more nuanced understanding of epididymal function.
Gaps in Current Knowledge and Areas for Future Inquiry
Despite progress, significant gaps remain in our understanding of this compound. These gaps represent critical areas for future scientific inquiry.
Isoform-Specific Functions: While several transcript variants of SPAG11B are known to exist, the precise biological functions of each individual isoform have not been determined. nih.govgenecards.org Future research must aim to characterize the unique roles of variants like SPAG11B/C, SPAG11B/D, and others.
Functional Consequences of Protein Interactions: The discovery of SPAG11B/D's interaction with TSPAN7 and ATRN is a crucial step, but the functional outcomes of these partnerships in immunity and fertility remain to be investigated. nih.gov
Regulatory Mechanisms: The mechanisms that control the alternative splicing of the SPAG11 gene to produce different isoforms are not well understood. Identifying the factors that regulate this process is essential for understanding how specific functions are deployed in response to physiological cues.
Role in Pathophysiology: The link between reduced SPAG11 expression and varicocele in rats is suggestive, but its definitive role in human male infertility and other reproductive diseases needs to be established. nih.gov Its potential involvement in inflammatory fibrosis and cancer also requires substantial further investigation. nih.govnih.gov
Extra-Reproductive Functions: The low-level expression of SPAG11B in tissues outside the male reproductive tract, such as the lungs and thyroid, raises questions about its potential functions in these organs, which are currently completely unexplored. nih.gov
Addressing these knowledge gaps will be fundamental to fully comprehending the biological importance of SPAG11B and harnessing this knowledge for potential diagnostic and therapeutic applications in reproductive health and immunology.
Interactive Data Tables
Table 1: Novel Interacting Partners of SPAG11B Isoform D This table summarizes the proteins found to interact with SPAG11B/D and their known functions, highlighting areas for future research.
| Interacting Protein | Implicated Functions | Status of Interaction Research |
| Tryptase alpha/beta 1 (TPSAB1) | Protease activity, inflammation, potential modulation of sperm motility. | SPAG11B/D is a confirmed substrate and potent inhibitor of TPSAB1. nih.govnih.gov |
| Tetraspanin 7 (TSPAN7) | Cell surface organization, signaling. Implicated in immunity and fertility. | Interaction confirmed; plausible roles in immunity and fertility remain to be investigated. nih.gov |
| Attractin (ATRN) | Co-receptor activity, immunity. Implicated in immunity and fertility. | Interaction confirmed; plausible roles in immunity and fertility remain to be investigated. nih.gov |
Q & A
Q. What are the foundational methodologies for studying SPAG11B’s role in male infertility?
To investigate SPAG11B’s role, begin with in vitro models (e.g., sperm motility assays) and in vivo animal studies (e.g., gene knockout models). Use immunohistochemistry to localize SPAG11B in reproductive tissues and qPCR/Western blotting for expression quantification. Include control groups (e.g., fertile vs. infertile cohorts) and validate findings via replication across independent cohorts. Ensure sample size calculations align with statistical power requirements .
Q. How should ethical considerations be addressed in human studies involving SPAG11B?
Obtain informed consent detailing the study’s purpose, risks (e.g., privacy breaches), and data-sharing protocols. Adhere to institutional review board (IRB) guidelines for specimen collection and anonymization. Include a data security plan compliant with regulations like the Common Rule, particularly for studies using identifiable semen samples or genetic data .
Q. What databases and keywords are optimal for conducting a systematic literature review on SPAG11B?
Use PubMed, EMBASE, and Scopus with keywords: “SPAG11B”, “sperm-associated antigen 11 isoform B”, “male infertility”, “sperm maturation”, and “epididymal function”. Apply inclusion criteria (e.g., peer-reviewed studies from 2010–2025) and exclude non-English or non-experimental papers. Document search strategies using PRISMA guidelines to ensure reproducibility .
Q. How to validate SPAG11B’s interaction with putative binding partners experimentally?
Combine co-immunoprecipitation (Co-IP) with mass spectrometry for protein interaction profiling. Validate findings using surface plasmon resonance (SPR) to quantify binding affinities. Include negative controls (e.g., non-specific IgG in Co-IP) and replicate experiments across biological triplicates .
Advanced Research Questions
Q. What statistical approaches resolve contradictions in SPAG11B’s functional data across studies?
Apply meta-analysis to aggregate data from heterogeneous studies, adjusting for variables like population demographics or assay sensitivity. Use Bayesian hierarchical models to account for between-study variability. For conflicting in vitro vs. in vivo results, conduct sensitivity analyses to identify confounding factors (e.g., hormonal influences) .
Q. How can artificial neural networks (ANNs) predict SPAG11B’s impact on semen quality?
Train ANNs using datasets linking SPAG11B expression levels to semen parameters (e.g., motility, concentration). Input variables should include demographic, hormonal, and genetic data. Validate models via k-fold cross-validation and compare performance metrics (e.g., AUC-ROC) against traditional regression models. Ensure transparency by publishing code and training datasets in repositories like GitHub .
Q. What experimental designs address SPAG11B’s isoform-specific roles in sperm-egg binding?
Employ CRISPR-Cas9 to generate isoform-specific knockouts in model organisms. Use single-cell RNA sequencing to map SPAG11B isoform expression in sperm subpopulations. Compare fertilization rates between wild-type and knockout cohorts via in vitro fertilization (IVF) assays. Include proteomic analysis to identify isoform-dependent interaction networks .
Q. How to integrate multi-omics data to elucidate SPAG11B’s regulatory mechanisms?
Combine transcriptomic (RNA-seq), epigenetic (ChIP-seq), and proteomic data using pathway enrichment tools (e.g., DAVID, STRING). Prioritize candidate pathways (e.g., androgen signaling) for functional validation via siRNA knockdown. Use machine learning (e.g., random forests) to identify predictive biomarkers linked to SPAG11B dysregulation .
Methodological Considerations
Q. How to optimize qPCR assays for SPAG11B quantification in low-abundance samples?
Design primers spanning exon-exon junctions to avoid genomic DNA amplification. Use SYBR Green with melt curve analysis to confirm specificity. Normalize data to stable reference genes (e.g., GAPDH, ACTB) validated via geNorm or NormFinder. For low RNA yields, employ pre-amplification protocols with caution to prevent bias .
Q. What strategies ensure reproducibility in SPAG11B immunohistochemistry studies?
Standardize protocols using antigen retrieval buffers (e.g., citrate pH 6.0) and validate antibodies via knockout controls. Quantify staining intensity using image analysis software (e.g., ImageJ) with blinding to reduce observer bias. Report antibody dilutions, incubation times, and batch numbers in supplementary materials .
Data Management and Reporting
Q. How to structure a research paper on SPAG11B for high-impact journals?
Follow AIMRaD (Abstract, Introduction, Methods, Results, and Discussion) structure. In the introduction, highlight SPAG11B’s unresolved roles in sperm maturation. In methods, detail statistical models and ethical approvals. Use tables to compare expression levels across cohorts and figures for pathway diagrams. Adhere to journal-specific guidelines for data deposition (e.g., GEO accession numbers for omics data) .
Q. What are best practices for sharing SPAG11B-related research data?
Deposit raw data in public repositories (e.g., NCBI GEO, PRIDE). Provide metadata aligning with FAIR principles (Findable, Accessible, Interoperable, Reusable). For computational models, share code via GitHub with DOI assignment. Cite datasets in the manuscript’s reference list to enhance traceability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
